Cas no 2172483-44-0 (tert-butyl 2-{1H,4H,5H,6H,7H-pyrazolo4,3-bpyridin-5-yl}acetate)

• Product Name: tert-butyl 2-{1H,4H,5H,6H,7H-pyrazolo4,3-bpyridin-5-yl}acetate
• CAS No: 2172483-44-0
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5568964
• PubChem ID: 165592723
• Update Time: 2025-11-01

tert-butyl 2-{1H,4H,5H,6H,7H-pyrazolo4,3-bpyridin-5-yl}acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-5-yl}acetate
• EN300-1652937
• 2172483-44-0
• tert-butyl 2-{1H,4H,5H,6H,7H-pyrazolo4,3-bpyridin-5-yl}acetate

• Inchi： 1S/C12H19N3O2/c1-12(2,3)17-11(16)6-8-4-5-9-10(14-8)7-13-15-9/h7-8,14H,4-6H2,1-3H3,(H,13,15)
• InChI Key： GCPZKMDWTWLSTA-UHFFFAOYSA-N
• SMILES： O(C(CC1CCC2=C(C=NN2)N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67Ų

Additional information on tert-butyl 2-{1H,4H,5H,6H,7H-pyrazolo4,3-bpyridin-5-yl}acetate

Introduction to Tert-butyl 2-{1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-5-yl}acetate (CAS No. 2172483-44-0)

Tert-butyl 2-{1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-5-yl}acetate is a highly specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2172483-44-0, has garnered attention due to its structural complexity and potential biological activities. The molecule features a fused heterocyclic system consisting of a pyrazole ring and a pyridine ring, connected at the 5-position of the pyrazole. This structural motif is known to exhibit various pharmacological properties, making it a valuable scaffold for drug discovery.

The compound's structure can be further analyzed by breaking down its key components. The tert-butyl group attached to the acetate moiety at the 2-position of the pyrazole ring contributes to the compound's lipophilicity and stability. This feature is particularly important in pharmaceutical applications where solubility and metabolic stability are critical factors. Additionally, the presence of the pyridine ring enhances the compound's interaction with biological targets, such as enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The pyrazolo[4,3-b]pyridine scaffold is one such structure that has been extensively studied for its potential therapeutic effects. Research has demonstrated that this scaffold can modulate various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The specific substitution pattern in Tert-butyl 2-{1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-5-yl}acetate may contribute to its unique pharmacological profile.

In vitro studies have shown that derivatives of this class of compounds can exhibit inhibitory activity against several key enzymes implicated in disease pathways. For instance, some analogs have demonstrated potent inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins and play a role in pain and inflammation. Furthermore, preliminary data suggest that certain modifications of the pyrazolo[4,3-b]pyridine core can enhance binding affinity to specific protein targets.

The synthesis of Tert-butyl 2-{1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-5-yl}acetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group and the pyrazolo[4,3-b]pyridine moiety necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its structural versatility. For example, derivatives of this scaffold have shown promise as intermediates in the synthesis of novel pesticides and herbicides. The stability provided by the tert-butyl group makes it an attractive candidate for formulations that require prolonged shelf life.

As our understanding of biological systems continues to evolve, so does the demand for innovative molecular entities like Tert-butyl 2-{1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-5-yl}acetate. The integration of computational chemistry and high-throughput screening technologies has accelerated the discovery process by enabling rapid evaluation of large libraries of compounds. This synergy between experimental and computational approaches has led to significant breakthroughs in identifying lead compounds for further development.

The future prospects for this compound are promising. Ongoing research aims to optimize its pharmacokinetic properties while maintaining or enhancing its biological activity. Strategies such as structure-based drug design and molecular modeling are being utilized to identify new analogs with improved efficacy and reduced side effects. Additionally， collaborations between academic institutions and pharmaceutical companies are fostering innovation by combining expertise across different disciplines.

In conclusion，Tert-butyl 2-{1H，4H，5H，6H，7H-pyrazolo[4，3-b]pyridin-5-yl}acetate represents a significant advancement in medicinal chemistry with broad potential applications。 Its unique structural features， coupled with recent findings from preclinical studies， position it as a valuable asset in the search for novel therapeutic agents。 As research progresses， we can expect further insights into its mechanisms of action and new opportunities for clinical translation。